Cas no 2229457-56-9 (2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid)

• Product Name: 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid
• CAS No: 2229457-56-9
• MF: C₇H₃Cl₂NO₃
• MW: 220.009619951248
• CID: 6296193
• PubChem ID: 165701316
• Update Time: 2025-05-20

2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid
• 2229457-56-9
• EN300-1975334

• Inchi： 1S/C7H3Cl2NO3/c8-4-1-3(2-10-6(4)9)5(11)7(12)13/h1-2H,(H,12,13)
• InChI Key： GZOWHXLQVNLUPY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(C(=O)O)=O)=C1)Cl

Computed Properties

• Exact Mass: 218.9489983g/mol
• Monoisotopic Mass: 218.9489983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid (CAS No. 2229457-56-9)

2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid (CAS No. 2229457-56-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique dichloropyridine and oxoacetic acid functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural specificity and reactivity.

The molecular structure of 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid features a pyridine ring substituted with two chlorine atoms at positions 5 and 6, coupled with an oxoacetic acid moiety. This configuration contributes to its high reactivity, particularly in coupling reactions and as a precursor for more complex molecules. Its CAS No. 2229457-56-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for dichloropyridine derivatives has surged, driven by their utility in drug discovery and crop protection. For instance, compounds like 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid are being investigated for their potential role in developing novel herbicides and pharmaceutical intermediates. This aligns with the growing focus on sustainable agriculture and precision medicine, topics frequently searched by users on platforms like Google and AI-driven research tools.

From a synthetic perspective, the compound's oxoacetic acid group enables facile derivatization, allowing chemists to tailor its properties for specific applications. Its stability under various conditions also makes it a reliable candidate for large-scale production. Notably, the 5,6-dichloropyridin-3-yl segment enhances its binding affinity in biological systems, a feature highly sought after in medicinal chemistry.

Environmental and safety considerations are paramount when handling 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry trend toward green chemistry and sustainable synthesis, topics frequently queried by researchers and regulatory bodies.

In summary, 2-(5,6-dichloropyridin-3-yl)-2-oxoacetic acid (CAS No. 2229457-56-9) represents a critical building block in modern chemistry. Its unique structural features and reactivity profile position it as a key player in advancing pharmaceutical and agrochemical innovations. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific and industrial discussions.